Cas no 2102411-45-8 ((R)-5-Bromomethyl-3-Methyl-Oxazolidin-2-One)

• Product Name: (R)-5-Bromomethyl-3-Methyl-Oxazolidin-2-One
• CAS No: 2102411-45-8
• MF: C₅H₈BrNO₂
• MW: 194.026520729065
• CID: 5467183
• Update Time: 2023-08-28

(R)-5-Bromomethyl-3-Methyl-Oxazolidin-2-One Chemical and Physical Properties

Names and Identifiers

• (R)-5-Bromomethyl-3-Methyl-Oxazolidin-2-One
• 2-Oxazolidinone, 5-(bromomethyl)-3-methyl-, (5R)-
• (5R)-5-(bromomethyl)-3-methyl-1,3-oxazolidin-2-one
• W13272
• 2-Oxazolidinone,5-(bromomethyl)-3-methyl-,(5R)-
• ('R)-5-BROMOMETHYL-3-METHYL-OXAZOLIDIN-2-ONE

• Inchi： 1S/C5H8BrNO2/c1-7-3-4(2-6)9-5(7)8/h4H,2-3H2,1H3/t4-/m0/s1
• InChI Key： DQHCGRUPKXGSBU-BYPYZUCNSA-N
• SMILES： BrC[C@H]1CN(C)C(=O)O1

Computed Properties

• Exact Mass: 192.97384 g/mol
• Monoisotopic Mass: 192.97384 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5
• Molecular Weight: 194.03

Experimental Properties

• Density: 1.596±0.06 g/cm3(Predicted)
• Boiling Point: 346.4±15.0 °C(Predicted)
• pka: -2.20±0.40(Predicted)